Cas no 139036-97-8 (7-bromo-1,2-benzothiazole)

7-Bromo-1,2-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a bromine atom at the 7-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its stability under standard conditions and compatibility with diverse reaction conditions further underscore its practicality. The compound is typically handled under inert atmospheres to prevent degradation, ensuring consistent performance in synthetic workflows.
7-bromo-1,2-benzothiazole structure
7-bromo-1,2-benzothiazole structure
Product Name:7-bromo-1,2-benzothiazole
CAS No:139036-97-8
MF:C7H4BrNS
MW:214.082359313965
CID:4596314
PubChem ID:19387302
Update Time:2025-10-28

7-bromo-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 7-Bromobenzo[d]isothiazole
    • 4-Fluorobenzo[d]isothiazole
    • 7-bromo-1,2-benzothiazole
    • 1,2-Benzisothiazole, 7-bromo-
    • LARBSDOBTWXILM-UHFFFAOYSA-N
    • CS-0137429
    • 139036-97-8
    • AKOS022690521
    • G69757
    • SCHEMBL658073
    • EN300-109623
    • F1915-8767
    • Inchi: 1S/C7H4BrNS/c8-6-3-1-2-5-4-9-10-7(5)6/h1-4H
    • InChI Key: LARBSDOBTWXILM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C=NSC=21

Computed Properties

  • Exact Mass: 212.92478g/mol
  • Monoisotopic Mass: 212.92478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 3

7-bromo-1,2-benzothiazole Pricemore >>

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